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Compound of Interest

Compound Name: F1063-0967

cat. No.: B1671844

Technical Support Center: F1063-0967

Important Notice: Initial searches for "F1063-0967" in scientific and research databases did not
yield information on a chemical compound or biological reagent. Instead, this identifier
corresponds to an industrial component, specifically a stainless steel square strut channel
washer.

Therefore, the creation of a technical support center with troubleshooting guides and FAQs for
researchers, scientists, and drug development professionals regarding "lot-to-lot variability of
F1063-0967" is not applicable. The concept of lot-to-lot variability in the context of experimental
biology and drug development does not apply to this product.

For your reference, information on the identified product is provided below.

Product Identification

e Product Name: UNISTRUT P1063-SS SST 3/8" SQUARE STRUT CHANNEL WASHER

o Material: Type 304 Stainless Steel

General Information on Lot-to-Lot Variability in a
Research Context

While not applicable to F1063-0967, lot-to-lot variability is a critical consideration for
researchers using biological reagents and chemical compounds. This variability can arise from
minor differences in the manufacturing process of reagents such as antibodies, enzymes, cell

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1671844?utm_src=pdf-interest
https://www.benchchem.com/product/b1671844?utm_src=pdf-body
https://www.benchchem.com/product/b1671844?utm_src=pdf-body
https://www.benchchem.com/product/b1671844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

culture media, and small molecules. These inconsistencies can lead to significant variations in
experimental outcomes, affecting the reproducibility and reliability of scientific findings.

Key factors contributing to lot-to-lot variability in a research setting include:

» Purity and Concentration: Differences in the purity and stated concentration of a compound
between batches.

« Contaminants: Presence of unexpected impurities that may interfere with experimental
assays.

o Activity and Potency: Variations in the biological activity or potency of a reagent. For
example, the binding affinity of an antibody or the enzymatic activity of a protein can differ
between lots.

» Formulation: Changes in the buffer composition, excipients, or storage conditions.

To mitigate the impact of lot-to-lot variability in a laboratory setting, researchers are encouraged
to:

e Qualify New Lots: Before use in critical experiments, test new lots of reagents against a
previously validated lot to ensure comparable performance.

e Purchase in Bulk: For long-term studies, purchasing a single, large lot of a critical reagent
can help ensure consistency.

o Follow Manufacturer's Guidelines: Adhere to the storage and handling instructions provided
by the manufacturer.

» Maintain Detailed Records: Keep meticulous records of the lot numbers of all reagents used
in each experiment.

Should you have questions regarding a different chemical compound or biological reagent,
please provide the correct identifier, and we will be happy to assist you in creating a relevant
technical support resource.
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[https://www.benchchem.com/product/b1671844#addressing-lot-to-lot-variability-of-f106 3-
0967]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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